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Compound of Interest

Compound Name: 1-Octadecene

Cat. No.: B091540 Get Quote

CAS Number: 112-88-9 Molecular Formula: C₁₈H₃₆ Molecular Weight: 252.48 g/mol [1][2]

This technical guide provides an in-depth overview of 1-Octadecene, a long-chain alpha-olefin

pivotal in various research and development sectors, particularly in materials science and drug

delivery. This document outlines its chemical and physical properties, synthesis methodologies,

and significant applications, with a focus on its role in the formulation of advanced materials.

Experimental protocols and potential challenges in its application are also detailed to support

researchers and drug development professionals.

Core Properties and Specifications
1-Octadecene is a colorless liquid at room temperature, characterized by a terminal double

bond, which is the site of its chemical reactivity.[3] Its long hydrocarbon chain imparts a

hydrophobic nature, making it an excellent non-coordinating solvent for the synthesis of

nanoparticles and other materials at high temperatures.[1][4]

Table 1: Physicochemical Properties of 1-Octadecene
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Property Value Reference

CAS Number 112-88-9 [1]

Molecular Formula C₁₈H₃₆ [1]

Molecular Weight 252.48 g/mol [1][2]

Density 0.789 g/mL at 25 °C [1]

Boiling Point 314.4 ± 5.0 °C at 760 mmHg

Melting Point 14-16 °C [1]

Flash Point 149.00 °C (closed cup) [2]

Refractive Index n20/D 1.444 [1]

Vapor Pressure 1.3 hPa at 20 °C [1]

Solubility

Insoluble in water; Miscible

with alcohol, acetone, and

ether.

[1][3]

Synthesis of 1-Octadecene
The industrial production of 1-Octadecene is primarily achieved through the oligomerization of

ethylene.[5] This process typically utilizes Ziegler-Natta or metallocene catalysts under

controlled conditions of high pressure (10–50 bar) and temperature (50–200°C) to ensure the

selective formation of the terminal olefin.[5]

For laboratory-scale synthesis, various methods have been reported. One such method

involves the dehydration of 1-octadecanol. A general representation of this synthesis route is

the acid-catalyzed dehydration of the corresponding alcohol.

Applications in Research and Drug Development
1-Octadecene's unique properties make it a valuable component in several advanced

applications:
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Nanoparticle and Quantum Dot Synthesis: It is extensively used as a high-boiling, non-

coordinating solvent in the synthesis of colloidal quantum dots (e.g., CdSe, CdS) and other

nanocrystals.[2][4][6] Its thermal stability allows for precise temperature control during

particle formation, which is crucial for achieving monodisperse nanoparticles with desired

optical and electronic properties.[6] In some syntheses, 1-octadecene can also act as a

reducing agent for precursors like sulfur and selenium.[4]

Drug Delivery Systems: The hydrophobic nature of 1-octadecene and its derivatives makes

them suitable for use as emollients and components in the formulation of drug delivery

vehicles, such as nanoparticles for nanomedicine.[5]

Surface Modification: It is used in the preparation of alkene-terminated self-assembled

monolayers on silicon surfaces.[1] This functionalization can alter the surface properties of

materials, for instance, to reduce friction and adhesion in microdevices.[7]

Polymer Synthesis: 1-Octadecene serves as a co-monomer in the production of polymers

like linear low-density polyethylene (LLDPE), enhancing the flexibility and tear resistance of

the final product.[5]

Lubricants and Surfactants: It is a precursor in the manufacturing of synthetic lubricants and

surfactants due to its long hydrocarbon chain and the reactivity of its double bond.[5][8]

Experimental Protocols
Synthesis of Cadmium Selenide (CdSe) Quantum Dots
This protocol describes a typical hot-injection synthesis of CdSe quantum dots using 1-
octadecene as a solvent.

Materials:

Cadmium oxide (CdO)

Myristic acid

1-Octadecene (ODE)

Selenium (Se) powder
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Trioctylphosphine (TOP)

Methanol

Hexane

Procedure:

Cadmium Precursor Preparation: In a three-neck flask, combine Cadmium Oxide, Myristic

Acid, and 10 mL of 1-Octadecene.

Heat the mixture to 150°C under an inert atmosphere (e.g., Argon) with stirring until the

solution becomes clear and colorless, indicating the formation of cadmium myristate.

Raise the temperature to 240°C.

Selenium Precursor Preparation: In a glovebox, dissolve Selenium powder in

Trioctylphosphine to create a TOP-Se solution.

Injection: Rapidly inject the TOP-Se solution into the hot cadmium precursor solution. The

reaction mixture will change color, indicating the nucleation and growth of CdSe quantum

dots.

Growth and Termination: The size of the quantum dots can be controlled by the reaction time

at this temperature. After the desired size is achieved, cool the reaction mixture to room

temperature.

Purification: Add an excess of methanol to precipitate the quantum dots. Centrifuge the

mixture to pellet the QDs. Discard the supernatant and re-disperse the QD pellet in hexane.

Repeat this precipitation and re-dispersion process multiple times to purify the quantum dots.

[9]

Below is a workflow diagram for the synthesis of CdSe quantum dots.
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Precursor Preparation Quantum Dot Synthesis Purification
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The Challenge with 1-Octadecene

Mitigation Strategies

High-Temperature Synthesis
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Spontaneous Polymerization
of 1-Octadecene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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